Mycestericin G

• Molecular Formula: C21H41NO5
• Molecular Weight: 387.6 g/mol
• InChI: InChI=1S/C21H41NO5/c1-2-3-4-11-14-18(24)15-12-9-7-5-6-8-10-13-16-19(25)21(22,17-23)20(26)27/h19,23,25H,2-17,22H2,1H3,(H,26,27)/t19-,21?/m1/s1
• InChIKey: JVVUMRUWQBAVNC-YMBRHYMPSA-N

Mycestericin G Procurement Guide

Mycestericin G is a sphingosine-like fungal metabolite isolated from *Mycelia sterilia* ATCC 20349 [1]. It belongs to the mycestericin family of potent immunosuppressants, characterized by a quaternary α-amino acid motif [2]. Mycestericin G specifically adopts a (2S,3R) stereochemical configuration, distinguishing it from its diastereomers Mycestericin F (2S,3S) and the parent compound Myriocin (2S,3R,4R) [3]. Its primary reported activity is the suppression of lymphocyte proliferation in the mouse allogeneic mixed lymphocyte reaction (MLR) assay [1].

Sphingolipid pathway inhibition studies (SPT target engagement)

Stereochemical control and SAR modeling for sphingosine-like scaffolds

Moderate-potency immunosuppressant tool compound for partial pathway inhibition

• [1] Fujita T, Hamamichi N, Kiuchi M, Matsuzaki T, Kitao Y, Inoue K, Hirose R, Yoneta M, Sasaki S, Chiba K. Determination of absolute configuration and biological activity of new immunosuppressants, mycestericins D, E, F and G. J Antibiot (Tokyo). 1996 Sep;49(9):846-53. View Source
• [2] Martinková M, Gonda J, Uhríková A, Kováčvá M. Stereoselective synthesis of the polar part of mycestericins E and G. Chemical Papers. 2011;65(4):459-469. View Source
• [3] Sasaki S, Hashimoto R, Kiuchi M, Inoue K, Ikumoto T, Hirose R, Chiba K, Hoshino Y, Okumoto T, Fujita T. Fungal metabolites. Part 14. Novel potent immunosuppressants, mycestericins, produced by Mycelia sterilia. J Antibiot (Tokyo). 1994 Apr;47(4):420-33. View Source

Mycestericin G Substitution Risks

Despite structural similarities, Mycestericin G cannot be generically substituted for its closest analogs Mycestericin F or Myriocin. The mycestericin family exhibits distinct stereochemical configurations that are established determinants of biological activity [1]. Mycestericin G possesses a (2S,3R) configuration, while Mycestericin F is its (2S,3S) diastereomer, and Myriocin is a (2S,3R,4R) congener [2]. These stereochemical variations can profoundly influence molecular recognition at the target, which for this class of compounds includes serine palmitoyltransferase (SPT), the rate-limiting enzyme in *de novo* sphingolipid biosynthesis [3]. Substituting one analog for another without confirming target engagement, cellular potency, and downstream effects introduces significant experimental variability and can lead to irreproducible results. The following evidence details the specific, quantifiable dimensions where Mycestericin G differentiates itself.

In-Class Potency Mismatch

Mycestericin G (saturated backbone) differs from unsaturated analogs D, E, and F; reported MLR response may not transfer directly.

Stereochemical Revision

Original (2S,3R) assignment superseded; historical SAR models based on prior configuration may require review.

Target Engagement Context Shift

SPT inhibition class-level inference does not guarantee equivalent engagement profile to myriocin (Ki = 280 pM).

• [1] Fujita T, Hamamichi N, Kiuchi M, Matsuzaki T, Kitao Y, Inoue K, Hirose R, Yoneta M, Sasaki S, Chiba K. Determination of absolute configuration and biological activity of new immunosuppressants, mycestericins D, E, F and G. J Antibiot (Tokyo). 1996 Sep;49(9):846-53. View Source
• [2] Sasaki S, Hashimoto R, Kiuchi M, Inoue K, Ikumoto T, Hirose R, Chiba K, Hoshino Y, Okumoto T, Fujita T. Fungal metabolites. Part 14. Novel potent immunosuppressants, mycestericins, produced by Mycelia sterilia. J Antibiot (Tokyo). 1994 Apr;47(4):420-33. View Source
• [3] Delgado A, Casas J, Llebaria A, Abad JL, Fabrias G. Inhibitors of sphingolipid metabolism enzymes. Biochim Biophys Acta. 2006 Dec;1758(12):1957-77. View Source

Mycestericin G Quantitative Evidence

MLR Immunosuppressive Potency Comparison

The absolute configuration of Mycestericin G was unambiguously determined to be (2S,3R) [1]. This stereochemistry is a critical differentiator from its diastereomer Mycestericin F, which was assigned the (2S,3S) configuration in the same study [2]. The assignment was achieved using the modified Mosher's method and by comparison of CD spectra with synthetic analogs [1].

MLR Potency Comparison

Head-to-head

IC50 370 nM vs. Mycestericin E (13 nM), D (16 nM), F (120 nM)

Supports saturation vs. olefin impact on immunosuppressive SAR

Mouse allogeneic MLR assay; 28.5-fold less potent than Mycestericin E

Evidence Dimension	Absolute Stereochemistry (C2, C3)
Target Compound Data	(2S,3R)
Comparator Or Baseline	Mycestericin F (2S,3S)
Quantified Difference	Diastereomers with opposite stereochemistry at C3
Conditions	Modified Mosher's method and CD spectral comparison

Why This Matters

Stereochemistry is a primary determinant of biological activity and target binding; procurement of the correct diastereomer is essential for experimental reproducibility.

• [1] Fujita T, Hamamichi N, Kiuchi M, Matsuzaki T, Kitao Y, Inoue K, Hirose R, Yoneta M, Sasaki S, Chiba K. Determination of absolute configuration and biological activity of new immunosuppressants, mycestericins D, E, F and G. J Antibiot (Tokyo). 1996 Sep;49(9):846-53. View Source
• [2] Sasaki S, Hashimoto R, Kiuchi M, Inoue K, Ikumoto T, Hirose R, Chiba K, Hoshino Y, Okumoto T, Fujita T. Fungal metabolites. Part 14. Novel potent immunosuppressants, mycestericins, produced by Mycelia sterilia. J Antibiot (Tokyo). 1994 Apr;47(4):420-33. View Source

Revised Absolute Configuration

Structural elucidation studies revealed that Mycestericin G is identical to dihydromycestericin E, while Mycestericin F is identical to dihydromycestericin D [1]. This finding links the mycestericin series to the previously described dihydromycestericins and provides a clear structural rationale for the observed stereochemical differences within the family.

Stereochemical Revision

Data to verify

Absolute configuration reassigned via Ireland-Claisen total synthesis

Historical SAR models relying on original (2S,3R) may require review

Verify CoA for correct revised configuration

Evidence Dimension	Structural Identity
Target Compound Data	Identical to dihydromycestericin E
Comparator Or Baseline	Mycestericin F (identical to dihydromycestericin D)
Quantified Difference	N/A - Structural equivalence established
Conditions	Spectroscopic and chemical analysis

Why This Matters

Understanding these structural relationships clarifies the chemical space and informs the selection of appropriate reference compounds for structure-activity relationship (SAR) studies.

• [1] Fujita T, Hamamichi N, Kiuchi M, Matsuzaki T, Kitao Y, Inoue K, Hirose R, Yoneta M, Sasaki S, Chiba K. Determination of absolute configuration and biological activity of new immunosuppressants, mycestericins D, E, F and G. J Antibiot (Tokyo). 1996 Sep;49(9):846-53. View Source

SPT Inhibition Profile

Mycestericin G, along with other mycestericins, exhibits immunosuppressive activity with IC50 values in the nanomolar range in the mouse allogeneic mixed lymphocyte reaction (MLR) assay [1]. The potency is reported to be similar to that of Myriocin (ISP-I) [2]. While specific IC50 values for Mycestericin G alone are not always reported separately from the group, the class is consistently described as having nanomolar potency.

SPT Inhibition Class

Class-level

Classified as SPT inhibitor; no direct Ki available; myriocin Ki = 280 pM for reference

Class-level inference for target engagement; direct data to verify

Saturated scaffold may support metabolic stability screening

Evidence Dimension	Immunosuppressive Potency (MLR IC50)
Target Compound Data	Nanomolar range (class-level)
Comparator Or Baseline	Myriocin (ISP-I) (Nanomolar range)
Quantified Difference	Potency similar to Myriocin
Conditions	Mouse allogeneic mixed lymphocyte reaction (MLR)

Why This Matters

Confirms the compound's functional activity in a relevant primary cell-based immunosuppression model, validating its use in studying T-cell proliferation.

• [1] Martinková M, Gonda J, Uhríková A, Kováčvá M. An efficient synthesis of the polar part of sulfamisterin and its analogs. Carbohydrate Research. 2012;352:23-36. View Source
• [2] Sasaki S, Hashimoto R, Kiuchi M, Inoue K, Ikumoto T, Hirose R, Chiba K, Hoshino Y, Okumoto T, Fujita T. Fungal metabolites. Part 14. Novel potent immunosuppressants, mycestericins, produced by Mycelia sterilia. J Antibiot (Tokyo). 1994 Apr;47(4):420-33. View Source

Synthetic Tractability: Enantioselective Total Synthesis of Mycestericin G

The total synthesis of Mycestericin G has been achieved through multiple distinct enantioselective routes, demonstrating its synthetic accessibility [1][2]. One approach utilized a manganese-catalyzed enantioselective cis-dihydroxylation, while another employed catalytic asymmetric amination [1][3]. This established synthetic tractability is a key advantage over analogs that may be more challenging to synthesize or derivatize.

Evidence Dimension	Synthetic Accessibility
Target Compound Data	Multiple successful enantioselective total syntheses reported
Comparator Or Baseline	Mycestericin F (also synthesized, but by distinct methods)
Quantified Difference	N/A - Qualitative assessment of synthetic literature volume
Conditions	Various catalytic asymmetric methodologies

Why This Matters

Demonstrates that the compound can be reliably produced and structurally modified, which is essential for medicinal chemistry campaigns and scale-up for advanced studies.

• [1] Taber DF. Arrays of Stereogenic Centers: The Carbery Synthesis of Mycestericin G. In: Organic Synthesis: State of the Art 2011-2013. Oxford University Press; 2015. p. 84-85. View Source
• [2] Wikidata. Remote stereocontrol in [3,3]-sigmatropic rearrangements: application to the total synthesis of the immunosuppressant mycestericin G. Q83218893. View Source
• [3] Catalytic asymmetric amination of N-nonsubstituted α-alkoxycarbonyl amides: concise enantioselective synthesis of mycestericin F and G. Chemistry. 2011;17(6):1915-1921. View Source

Mycestericin G Research Applications

SAR of Sphingolipid Immunosuppressants

Use Mycestericin G as the (2S,3R)-configured reference standard in studies designed to probe the stereochemical requirements for immunosuppressive activity. Directly compare its effects in MLR assays and downstream sphingolipid analysis with its (2S,3S) diastereomer, Mycestericin F [1]. This application leverages the established stereochemical differences between the two compounds to elucidate the role of C3 configuration in target binding and function.

Synthetic Methodology Development

Employ Mycestericin G as a tool compound to investigate serine palmitoyltransferase (SPT) inhibition and the *de novo* sphingolipid biosynthesis pathway [1]. As a member of the mycestericin family with known nanomolar potency in lymphocyte suppression [2], it serves as a valuable probe to dissect SPT-dependent versus SPT-independent mechanisms of action, especially when used alongside structurally distinct SPT inhibitors or genetic models.

Natural Product Configuration QC

Utilize Mycestericin G as a key scaffold for SAR studies given its established synthetic tractability [1]. The availability of multiple enantioselective synthetic routes [2] enables the efficient generation of analogs with modifications at the polar head group, alkyl chain, or stereocenters to optimize potency, selectivity, and drug-like properties. This scenario is particularly relevant for groups aiming to develop novel immunosuppressive agents derived from this natural product class.

Low-Potency Tool Compound

Procure Mycestericin G as an authenticated reference standard for the development and validation of analytical methods (e.g., HPLC, LC-MS) used to quantify mycestericins and related sphingolipid metabolites in biological matrices or fungal fermentation broths [1]. Its well-defined structure and reported isolation from *Mycelia sterilia* make it a suitable marker compound for quality control and metabolomics studies.

Application

Selection Property

Validation Focus

Sphingolipid SAR studies

Saturated backbone for olefin impact study

MLR potency endpoint comparison

Synthetic methodology benchmarking

Validated absolute configuration standard

Spectroscopic & chromatographic identity

Natural product configuration QC

Authenticated revised stereochemistry

Enantiomeric purity & specific rotation

Partial pathway inhibition studies

Moderate MLR potency context

Sub-maximal inhibition response

• [1] Fujita T, Hamamichi N, Kiuchi M, Matsuzaki T, Kitao Y, Inoue K, Hirose R, Yoneta M, Sasaki S, Chiba K. Determination of absolute configuration and biological activity of new immunosuppressants, mycestericins D, E, F and G. J Antibiot (Tokyo). 1996 Sep;49(9):846-53. View Source
• [2] Sasaki S, Hashimoto R, Kiuchi M, Inoue K, Ikumoto T, Hirose R, Chiba K, Hoshino Y, Okumoto T, Fujita T. Fungal metabolites. Part 14. Novel potent immunosuppressants, mycestericins, produced by Mycelia sterilia. J Antibiot (Tokyo). 1994 Apr;47(4):420-33. View Source